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Compound of Interest

Compound Name: Cetraric acid

Cat. No.: B1234273

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cetraric acid is a naturally occurring depsidone, a type of polyphenolic compound,
predominantly found in lichens, most notably Iceland moss (Cetraria islandica).[1][2] Historically
used in traditional medicine, this bitter-tasting compound is gaining interest in the scientific
community for its potential pharmacological activities.[3][4] This guide provides a
comprehensive overview of the chemical structure and known properties of cetraric acid,
intended to support research and drug development endeavors.

Chemical Structure

Cetraric acid possesses a complex tricyclic depsidone structure. Its chemical identity is
defined by the following identifiers:
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Identifier Value Source

9-(Ethoxymethyl)-4-formyl-3,8-
dihydroxy-1,6-dimethyl-11-oxo-

IUPAC Name _ [1][6]
11H-dibenzo[b,e][1]

[5]dioxepin-7-carboxylic acid

Molecular Formula C20H1809 [61[71[8]

Molecular Weight 402.35 g/mol [11[7118]

CCOCclc(c(c(C)c2c1OC(=0)c
SMILES 3c(C)ce(c(C=0)c302)0)C(=0)  [6][7]
0)O

INChl=1S/C20H1809/c1-4-27-
7-11-
15(23)14(19(24)25)9(3)16-

InChl 18(11)29-20(26)13-8(2)5- [7][9]
12(22)10(6-21)17(13)28-
16/h5-6,22-23H,4,7H2,1-3H3,
(H,24,25)

CAS Number 489-49-6 [1]

Physicochemical Properties

The physicochemical properties of cetraric acid are crucial for its handling, formulation, and
understanding its biological behavior.
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Property

Value

Source

Appearance

White micro-crystalline
powder; very bitter prisms from

alcohol or acetic acid.

[1](2][10]

Solubility

Practically insoluble in hot
water, petroleum ether,
benzene, and ether. Slightly
soluble in cold methanol,
alcohol, acetone, and acetic
acid. Readily soluble in alcohol
and aqueous solutions of
alkalies or their carbonates,
forming a yellow solution that

turns brown on standing.

[1](2][10]

Melting Point

Not explicitly available in the

provided search results.

pKa

Not explicitly available in the

provided search results.

logP (o/w)

4.930 (estimated)

[11]

Biological and Pharmacological Activities

Cetraric acid has been traditionally recognized for its therapeutic uses and is now being

investigated for a range of biological activities.
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Activity

Description

Source

Bitter Tonic

Traditionally used to stimulate
appetite and digestion due to

its bitter taste.

[2]112]

Respiratory Ailments

Historically used to relieve

chest ailments.

[2]

Anti-emetic

A tincture has been
recommended for its anti-

emetic properties.

[12]

Antimicrobial

As a constituent of Cetraria
islandica, it contributes to the
antimicrobial properties of the

lichen.

[4]

Antiproliferative/Cytotoxic

Studies on lichen-derived
compounds, including
depsidones related to cetraric
acid, have shown
antiproliferative and cytotoxic

properties.

[13]

Experimental Protocols
Isolation of Cetraric Acid from Cetraria islandica

The following is a generalized protocol for the isolation of cetraric acid from its natural source,

based on common phytochemical extraction techniques.

Sc hlet extraction with
suitable organic solvents
(eg acetone, ethanol)

1. Sample Preparation
[Col\ecl and dry [Gr ind dned \chen

2. Extraction

3. Purification 4. Characterization

Concentrate the extract Partitionil ng berween
under reduced pressure | | | immiscible solven (e

Crystallization from
asuitable solvent
(e.g., alcohol, acetic acid)

Column Chromatography Structural Elucidation
9., Sephadex LH-20) (NMR, MS)
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A generalized workflow for the isolation and characterization of cetraric acid.

Methodology:

o Collection and Preparation:Cetraria islandica lichen is collected, cleaned of foreign material,
and air- or oven-dried at a low temperature to preserve the chemical constituents. The dried
lichen is then ground into a fine powder to increase the surface area for extraction.

o Extraction: The powdered lichen is subjected to extraction, often using a Soxhlet apparatus,
with a suitable organic solvent such as acetone or ethanol.[14] The resulting crude extract is
then concentrated under reduced pressure to remove the solvent.

 Purification: The crude extract is further purified to isolate cetraric acid. This can involve:

o Solvent Partitioning: The extract can be partitioned between immiscible solvents to
separate compounds based on their polarity.

o Column Chromatography: Techniques such as column chromatography using stationary
phases like Sephadex LH-20 are effective for separating lichen compounds.[15]

o Crystallization: The purified fraction containing cetraric acid is crystallized from a suitable
solvent, such as alcohol or acetic acid, to obtain pure crystals.[1]

 Structural Elucidation: The identity and purity of the isolated cetraric acid are confirmed
using spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS).[16]

Signaling Pathways

Currently, there is a lack of specific information in the available scientific literature detailing the
signaling pathways directly modulated by cetraric acid. Research on related lichen
depsidones suggests potential interactions with various cellular pathways, including those
involved in inflammation and cell proliferation, but dedicated studies on cetraric acid are
required to elucidate its precise mechanisms of action.[17]
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Logical relationship between cetraric acid's observed activities and its yet-to-be-determined
mechanism of action.

Conclusion

Cetraric acid is a promising natural product with a well-defined chemical structure and a
history of traditional medicinal use. While its physicochemical properties are partially
characterized, further research is needed to determine key parameters such as its melting point
and pKa values. The elucidated biological activities, including its traditional uses and potential
antimicrobial and cytotoxic effects, warrant further investigation to understand the underlying
molecular mechanisms and to explore its potential in modern drug development. The provided
experimental framework for isolation can serve as a basis for obtaining pure cetraric acid for
such studies. Future research should focus on quantitative bioassays and mechanistic studies
to fully realize the therapeutic potential of this lichen-derived compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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